Cas no 20795-51-1 (1-Phenylpentan-3-one)

1-Phenylpentan-3-one Properties

Names and Identifiers

• 1-Phenylpentan-3-one
• 1-Phenyl-3-pentanone
• 1-phenylpentan-3-on
• 1-phenyl-pentan-3-one
• 1-phenyl-penthan-3-on
• 3-Pentanone,1-phenyl
• phenethyl ethyl ketone
• Ethyl phenethyl ketone
• A814906
• EINECS 244-045-6
• AKOS009389875
• NS00026738
• F87226
• SCHEMBL1874
• 5phenylpentan-3-one
• 20795-51-1
• CS-0245904
• VEP8CR4F7Z
• (4-ETHYL-BIPHENYL-4-YLMETHYL)-HYDRAZINE
• MFCD00027025
• DTXSID10174882
• UNII-VEP8CR4F7Z
• EN300-313191
• AI3-21915
• FT-0638048
• 3-Pentanone, 1-phenyl-
• DTXCID5097373
• DB-045375
• +Expand

• MDL： MFCD00027025
• InChIKey： GLVAUXMKXKUEEA-UHFFFAOYSA-N
• Inchi： 1S/C11H14O/c1-2-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• SMILES： CCC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 162.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 162.104
• Heavy Atom Count: 12
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1A^2
• Molecular Weight: 162.23

Experimental Properties

• LogP: 2.59830
• PSA: 17.07000
• Refractive Index: 1.5
• Boiling Point: 242.4°Cat760mmHg
• Flash Point: 102.7°C
• Density: 0.96

1-Phenylpentan-3-one Security Information

1-Phenylpentan-3-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%